3-(4-Methoxyphenoxy)pyrrolidine hydrochloride
Overview
Description
3-(4-Methoxyphenoxy)pyrrolidine hydrochloride is an organic compound with the chemical formula C11H15NO2. It has a molecular weight of 229.71 .
Molecular Structure Analysis
The InChI code for 3-(4-Methoxyphenoxy)pyrrolidine hydrochloride is 1S/C11H15NO2.ClH/c1-13-9-2-4-10(5-3-9)14-11-6-7-12-8-11;/h2-5,11-12H,6-8H2,1H3;1H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
3-(4-Methoxyphenoxy)pyrrolidine hydrochloride appears as a white crystalline solid. It is soluble in water and organic solvents . The compound has a certain acidity due to its hydrochloride component .Scientific Research Applications
Pyrrolidine in Drug Discovery The pyrrolidine ring, which is a part of the “3-(4-Methoxyphenoxy)pyrrolidine hydrochloride” molecule, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Potential Applications While specific applications of “3-(4-Methoxyphenoxy)pyrrolidine hydrochloride” are not mentioned in the sources, the compound could potentially be used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is often used in drug discovery and development.
- It is available for purchase from scientific supply companies, suggesting it may be used in various types of chemical research .
- The compound contains a pyrrolidine ring, which is a common feature in many pharmaceuticals . This suggests it could potentially be used in drug discovery and development.
- Some sources suggest it could be used in proteomics research , which involves the study of proteins and their functions.
- It is available for purchase from scientific supply companies, suggesting it may be used in various types of chemical research .
- The compound contains a pyrrolidine ring, which is a common feature in many pharmaceuticals . This suggests it could potentially be used in drug discovery and development.
- Some sources suggest it could be used in proteomics research , which involves the study of proteins and their functions.
Safety And Hazards
properties
IUPAC Name |
3-(4-methoxyphenoxy)pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2.ClH/c1-13-9-2-4-10(5-3-9)14-11-6-7-12-8-11;/h2-5,11-12H,6-8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXLIUEVVXMIHKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2CCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00673798 | |
Record name | 3-(4-Methoxyphenoxy)pyrrolidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00673798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxyphenoxy)pyrrolidine hydrochloride | |
CAS RN |
23123-09-3 | |
Record name | 3-(4-Methoxyphenoxy)pyrrolidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00673798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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